4-(acetylamino)-5-chloro-2-methoxy-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide

• Molecular Formula: C17H21ClN4O3S
• Molecular Weight: 396.9 g/mol
• IUPAC Name: 4-acetamido-5-chloro-2-methoxy-N-(5-pentan-2-yl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C17H21ClN4O3S/c1-5-6-9(2)16-21-22-17(26-16)20-15(24)11-7-12(18)13(19-10(3)23)8-14(11)25-4/h7-9H,5-6H2,1-4H3,(H,19,23)(H,20,22,24)
• InChI Key: PQKQWECOXNINKY-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C1=NN=C(S1)NC(=O)C2=CC(=C(C=C2OC)NC(=O)C)Cl

Description

4-(acetylamino)-5-chloro-2-methoxy-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide is a complex organic compound that has garnered significant interest in the scientific community due to its unique chemical structure and potential applications. This compound is characterized by the presence of an acetylamino group, a chloro substituent, a methoxy group, and a thiadiazolyl moiety, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(acetylamino)-5-chloro-2-methoxy-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the acetylation of an amino group followed by chlorination and methoxylation of the benzene ring. The thiadiazolyl moiety is introduced through a cyclization reaction involving appropriate thiadiazole precursors .

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The use of continuous flow reactors and other advanced technologies can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-(acetylamino)-5-chloro-2-methoxy-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloro substituent can be replaced by other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted benzamides.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its anti-cancer and anti-inflammatory properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(acetylamino)-5-chloro-2-methoxy-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide involves the inhibition of specific enzymes or signaling pathways. For instance, it has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. By binding to the Akt protein, the compound prevents its activation, leading to reduced cell proliferation and increased apoptosis .

Comparison with Similar Compounds

Similar Compounds

4-(acetylamino)-N-(2-amino-phenyl)benzamide: Known for its anti-tumor activity.

N-acetyldinaline: Another benzamide derivative with histone deacetylase inhibitory properties.

Uniqueness

4-(acetylamino)-5-chloro-2-methoxy-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide stands out due to its unique combination of functional groups, which confer distinct chemical reactivity and biological activity. Its ability to inhibit specific signaling pathways makes it a promising candidate for therapeutic applications .